Cas no 1823931-91-4 (Methyl 3-(piperidin-4-yl)propiolate)
Methyl 3-(piperidin-4-yl)propiolate Chemical and Physical Properties
Names and Identifiers
-
- EN300-787194
- methyl 3-(piperidin-4-yl)prop-2-ynoate
- 1823931-91-4
- METHYL3-(PIPERIDIN-4-YL)PROPIOLATE
- METHYL 3-(PIPERIDIN-4-YL)PROPIOLATE
- 2-Propynoic acid, 3-(4-piperidinyl)-, methyl ester
- Methyl 3-(piperidin-4-yl)propiolate
-
- Inchi: 1S/C9H13NO2/c1-12-9(11)3-2-8-4-6-10-7-5-8/h8,10H,4-7H2,1H3
- InChI Key: RMZWXWCLPFEDAR-UHFFFAOYSA-N
- SMILES: O(C)C(C#CC1CCNCC1)=O
Computed Properties
- Exact Mass: 167.094628657g/mol
- Monoisotopic Mass: 167.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.08±0.1 g/cm3(Predicted)
- Boiling Point: 281.3±29.0 °C(Predicted)
- pka: 9.82±0.10(Predicted)
Methyl 3-(piperidin-4-yl)propiolate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-787194-1.0g |
methyl 3-(piperidin-4-yl)prop-2-ynoate |
1823931-91-4 | 95% | 1.0g |
$999.0 | 2024-05-22 | |
| Enamine | EN300-787194-0.05g |
methyl 3-(piperidin-4-yl)prop-2-ynoate |
1823931-91-4 | 95% | 0.05g |
$839.0 | 2024-05-22 | |
| Enamine | EN300-787194-0.1g |
methyl 3-(piperidin-4-yl)prop-2-ynoate |
1823931-91-4 | 95% | 0.1g |
$879.0 | 2024-05-22 | |
| Enamine | EN300-787194-0.25g |
methyl 3-(piperidin-4-yl)prop-2-ynoate |
1823931-91-4 | 95% | 0.25g |
$920.0 | 2024-05-22 | |
| Enamine | EN300-787194-0.5g |
methyl 3-(piperidin-4-yl)prop-2-ynoate |
1823931-91-4 | 95% | 0.5g |
$959.0 | 2024-05-22 | |
| Enamine | EN300-787194-2.5g |
methyl 3-(piperidin-4-yl)prop-2-ynoate |
1823931-91-4 | 95% | 2.5g |
$1959.0 | 2024-05-22 | |
| Enamine | EN300-787194-5.0g |
methyl 3-(piperidin-4-yl)prop-2-ynoate |
1823931-91-4 | 95% | 5.0g |
$2900.0 | 2024-05-22 | |
| Enamine | EN300-787194-10.0g |
methyl 3-(piperidin-4-yl)prop-2-ynoate |
1823931-91-4 | 95% | 10.0g |
$4299.0 | 2024-05-22 |
Methyl 3-(piperidin-4-yl)propiolate Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on Methyl 3-(piperidin-4-yl)propiolate
Recent Advances in the Application of Methyl 3-(piperidin-4-yl)propiolate (CAS: 1823931-91-4) in Chemical Biology and Pharmaceutical Research
Methyl 3-(piperidin-4-yl)propiolate (CAS: 1823931-91-4) has emerged as a pivotal compound in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This compound, characterized by a piperidine ring linked to a propiolate ester, serves as a valuable building block in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors, GPCR modulators, and covalent protein binders. The growing interest in this molecule underscores the need for a comprehensive review of its latest applications and mechanistic insights.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 3-(piperidin-4-yl)propiolate as a key intermediate in the synthesis of selective BTK inhibitors. The researchers utilized its alkyne functionality for click chemistry-based derivatization, enabling rapid optimization of inhibitor potency and selectivity. The resulting compounds exhibited nanomolar activity against BTK while maintaining excellent pharmacokinetic properties. This work highlights the compound's role in accelerating structure-activity relationship studies for targeted therapies in autoimmune diseases and B-cell malignancies.
In the field of neuropharmacology, recent investigations have explored the use of Methyl 3-(piperidin-4-yl)propiolate derivatives as novel sigma-1 receptor ligands. A 2024 Nature Communications paper reported the development of fluorescent probes based on this scaffold, enabling real-time visualization of sigma-1 receptor dynamics in neuronal cells. The probes demonstrated exceptional specificity and were used to elucidate previously unknown mechanisms of receptor trafficking in neurodegenerative conditions. These findings open new avenues for understanding and potentially treating Alzheimer's disease and other tauopathies.
From a synthetic chemistry perspective, innovative methodologies have been developed to harness the reactivity of Methyl 3-(piperidin-4-yl)propiolate. A recent ACS Catalysis publication described a gold-catalyzed cyclization strategy that transforms this compound into complex heterocyclic structures with potential biological activity. The mild reaction conditions and excellent yields (typically >85%) make this approach particularly attractive for medicinal chemistry applications. Computational studies accompanying this work provided valuable insights into the reaction mechanism and selectivity determinants.
The safety profile and ADME properties of Methyl 3-(piperidin-4-yl)propiolate derivatives have been systematically evaluated in several recent preclinical studies. Data from a 2024 European Journal of Pharmaceutical Sciences report indicate that properly designed derivatives show favorable metabolic stability and minimal off-target effects. However, researchers note that the ester functionality may require modification in some cases to improve plasma stability, with several groups reporting successful prodrug strategies to address this challenge.
Looking forward, the unique combination of structural features in Methyl 3-(piperidin-4-yl)propiolate continues to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and its use in developing covalent inhibitors for challenging targets. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to remain a valuable tool in chemical biology and drug discovery efforts.
1823931-91-4 (Methyl 3-(piperidin-4-yl)propiolate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)